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Compound of Interest

Compound Name:
4-(Dimethylamino)butanoyl

chloride

Cat. No.: B3096242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
(Dimethylamino)butanoyl chloride and its hydrochloride salt. The following sections detail

the hazardous properties, personal protective equipment, handling and storage procedures,

spill management, and chemical incompatibilities associated with this compound.

Hazard Identification and Classification
4-(Dimethylamino)butanoyl chloride is a corrosive and moisture-sensitive compound. The

primary hazards are associated with its reactivity, particularly with water and nucleophiles,

which can lead to the release of corrosive hydrogen chloride gas. It can cause severe skin

burns and eye damage.

GHS Classification
The following table summarizes the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals for 4-(Dimethylamino)butanoyl chloride hydrochloride.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Hazard Pictograms
Pictogram Description

alt text Corrosion

Signal Word
Danger

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 4-(Dimethylamino)butanoyl
chloride is essential for its safe handling.

Property Value

Molecular Formula C₆H₁₂ClNO

Molecular Weight 149.62 g/mol

CAS Number
127527-22-4 (free base), 98827-32-8

(hydrochloride)

Appearance
Not explicitly stated in search results, but likely a

liquid or low-melting solid.

Reactivity
Reacts with water, alcohols, and amines.[1]

Moisture sensitive.
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 4-
(Dimethylamino)butanoyl chloride. The following PPE is required:

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[2]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).[3]

Lab Coat: A flame-retardant lab coat is essential.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: Work in a well-ventilated fume hood. If the concentration of vapors is

high, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic

vapors should be used.

Handling Procedures
Always handle 4-(Dimethylamino)butanoyl chloride in a well-ventilated chemical fume

hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors or dust.

Use spark-proof tools and explosion-proof equipment.[4]

Ground all containers and transfer equipment to prevent static discharge.

Do not eat, drink, or smoke in the work area.
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Wash hands thoroughly after handling.

Storage Procedures
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as water, strong bases, alcohols, and amines.

[1]

The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to

prevent contact with moisture.

Keep away from heat, sparks, and open flames.[1]

Emergency Procedures
First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards other

personnel.

Contain: For liquid spills, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite. Do not use combustible materials like sawdust.

Neutralize (for acid chloride spills): Cautiously and slowly add a neutralizing agent like

sodium bicarbonate or soda ash to the spill.
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Collect: Carefully scoop the absorbed and neutralized material into a suitable, labeled

container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Below is a workflow for handling a chemical spill of 4-(Dimethylamino)butanoyl chloride.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with
Inert Absorbent

Neutralize with Sodium Bicarbonate

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident to Supervisor

Click to download full resolution via product page

Spill Response Workflow
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Chemical Incompatibility
4-(Dimethylamino)butanoyl chloride is incompatible with a variety of substances. Contact

with these materials can lead to vigorous or violent reactions.
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Chemical Incompatibility Chart
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Disposal Considerations
All waste materials containing 4-(Dimethylamino)butanoyl chloride must be disposed of as

hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

Disclaimer: This guide is intended for informational purposes only and does not supersede any

institutional or regulatory requirements. Always consult the most up-to-date Safety Data Sheet

(SDS) for 4-(Dimethylamino)butanoyl chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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